Cas no 76507-16-9 (5-(4-ethoxyphenyl)-1H-imidazol-2-amine)

5-(4-Ethoxyphenyl)-1H-imidazol-2-amine is a substituted imidazole derivative featuring an ethoxyphenyl group at the 5-position and an amine functional group at the 2-position of the imidazole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its structural features, including the electron-donating ethoxy group and the reactive amine moiety, make it valuable for constructing heterocyclic frameworks or as a precursor for further functionalization. The compound exhibits potential biological activity due to the imidazole core, which is commonly found in bioactive molecules. It is typically handled under controlled conditions due to its sensitivity to air and moisture.
5-(4-ethoxyphenyl)-1H-imidazol-2-amine structure
76507-16-9 structure
Product Name:5-(4-ethoxyphenyl)-1H-imidazol-2-amine
CAS No:76507-16-9
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD11901332
CID:561360
PubChem ID:12733698
Update Time:2025-06-07

5-(4-ethoxyphenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazol-2-amine,5-(4-ethoxyphenyl)-
    • 1H-Imidazol-2-amine,4-(4-ethoxyphenyl)- (9CI)
    • 5-(4-ethoxyphenyl)-1H-imidazol-2-amine
    • 76507-16-9
    • AKOS013496999
    • SCHEMBL5924205
    • EN300-1998369
    • 4-(4-ethoxyphenyl)-1H-imidazol-2-amine
    • MDL: MFCD11901332
    • Inchi: 1S/C11H13N3O/c1-2-15-9-5-3-8(4-6-9)10-7-13-11(12)14-10/h3-7H,2H2,1H3,(H3,12,13,14)
    • InChI Key: JBXNYKUPDJOSJM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)C1=CN=C(N)N1

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.9Ų

Experimental Properties

  • PSA: 63.93

5-(4-ethoxyphenyl)-1H-imidazol-2-amine Pricemore >>

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